Cas no 187324-64-7 ((1S,2R)-2-N-Benzyl-N-(mesitylenesulfonyl)amino-1-phenyl-1-propanol)

• Product Name: (1S,2R)-2-N-Benzyl-N-(mesitylenesulfonyl)amino-1-phenyl-1-propanol
• CAS No: 187324-64-7
• MF: C₂₅H₂₉NO₃S
• MW: 423.567665815353
• MDL: MFCD02093447
• CID: 115002
• PubChem ID: 87564975
• Update Time: 2025-06-13

(1S,2R)-2-N-Benzyl-N-(mesitylenesulfonyl)amino-1-phenyl-1-propanol Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,N-[(1R,2S)-2-hydroxy-1-methyl-2-phenylethyl]-2,4,6-trimethyl-N-(phenylmethyl)-
• (1S,2R)-2-[N-Benzyl-N-(mesitylenesulfonyl)amino]-1-phenyl-1-propanol
• Benzenesulfonamide,N-[(1R,2S)-2-hydroxy-1-methyl-2-phenylethyl]-2,4,6-trimethyl-N-(phenylmethy...
• N-[(1R,2S)-2-hydroxy-1-methyl-2-phenylethyl]-2,4,6-trimethyl-N-(phenylmethyl)Benzenesulfonamide
• N-benzyl-N-[(1S,2R)-1-hydroxy-1-phenylpropan-2-yl]-2,4,6-trimethylbenzenesulfonamide
• (1S,2R)-2-[N-Benzyl-N-(2,4,6-trimethylbenzenesulfonyl)amino]-1-phenyl-1-propanol
• (1S,2R)-N-Benzyl-N-(mesitylenesulfonyl)norephedrine
• (1S,2R)-Benzylmesitylenesulfonylaminophenylpropanol
• (1R,2R)-2-[N-Benzyl-N-(mesitylenesulfonyl)amino]-1-phenyl-1-propanol
• N-Benzyl-N-((1S,2R)-1-hydroxy-1-phenylpropan-2-yl)-2,4,6-trimethylbenzenesulfonamide
• N-benzyl-1-(3,5-dimethylphenyl)-N-((1S,2R)-1-hydroxy-1-phenylpropan-2-yl)methanesulfonamide
• (1S,2R)-N-Benzyl-N-(mesitylenesulfonyl)norephedrine (1S,2R)-2-[N-Benzyl-N-(2,4,6-trimethylbenzenesulfonyl)amino]-1-phenyl-1-propanol
• (1S,2R)-2-[N-BENZYL-N-(MESITYLENESULFONYL)AMINO]-1-PHENYL-1-PROPANOL 97+%
• PubChem11690
• AK305769
• AB1011185
• (1S,2R)-N-Benzyl-N-(mesitylenesulfonyl)norep
• N-Benzyl-N-[(1S,2R)-1-hydroxy-1-phenylpropan-2-yl]-2,4,6-trimethylbenzene-1-sulfonamide
• DTXSID30659868
• MFCD02093447
• J-012056
• AKOS015839233
• T70475
• 187324-64-7
• AS-74025
• SCHEMBL13898333
• B2104
• (1S,2R)-2-N-Benzyl-N-(mesitylenesulfonyl)amino-1-phenyl-1-propanol

• MDL： MFCD02093447
• Inchi： 1S/C25H29NO3S/c1-18-15-19(2)25(20(3)16-18)30(28,29)26(17-22-11-7-5-8-12-22)21(4)24(27)23-13-9-6-10-14-23/h5-16,21,24,27H,17H2,1-4H3/t21-,24-/m1/s1
• InChI Key： ZPERKXJNXPLVAC-ZJSXRUAMSA-N
• SMILES： S(C1C(C)=CC(C)=CC=1C)(N(CC1C=CC=CC=1)[C@H](C)[C@H](C1C=CC=CC=1)O)(=O)=O

Computed Properties

• Exact Mass: 423.18700
• Monoisotopic Mass: 423.187
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.9
• Topological Polar Surface Area: 66

Experimental Properties

• Color/Form: Not determined
• Melting Point: 130.0 to 134.0 deg-C
• Refractive Index: 7 ° (C=2, CHCl3)
• PSA: 65.99000
• LogP: 6.00560
• Solubility: Not determined

Additional information on (1S,2R)-2-N-Benzyl-N-(mesitylenesulfonyl)amino-1-phenyl-1-propanol

Comprehensive Analysis of (1S,2R)-2-N-Benzyl-N-(mesitylenesulfonyl)amino-1-phenyl-1-propanol (CAS No. 187324-64-7)

The compound (1S,2R)-2-N-Benzyl-N-(mesitylenesulfonyl)amino-1-phenyl-1-propanol (CAS No. 187324-64-7) is a chiral organic molecule with significant potential in pharmaceutical and chemical research. Its unique stereochemistry and functional groups make it a valuable intermediate in the synthesis of bioactive molecules. The presence of a benzyl group, a mesitylenesulfonyl moiety, and a phenyl ring contributes to its diverse reactivity and applications. Researchers are increasingly interested in this compound due to its role in asymmetric synthesis and drug discovery.

In recent years, the demand for chiral compounds like (1S,2R)-2-N-Benzyl-N-(mesitylenesulfonyl)amino-1-phenyl-1-propanol has surged, driven by the growing focus on enantioselective catalysis and green chemistry. The compound's CAS No. 187324-64-7 is frequently searched in academic databases and chemical marketplaces, reflecting its relevance in modern synthetic chemistry. Its structural features align with current trends in small molecule drug development and catalysis optimization, making it a subject of ongoing research.

The mesitylenesulfonyl group in this compound enhances its stability and reactivity, which is critical for applications in peptide coupling and protecting group strategies. Additionally, the benzyl and phenyl substituents provide steric and electronic effects that influence its behavior in synthetic pathways. These attributes are particularly valuable in the design of enzyme inhibitors and receptor modulators, areas of high interest in medicinal chemistry.

From an industrial perspective, CAS No. 187324-64-7 is often discussed in the context of scale-up synthesis and process optimization. Companies and researchers seek efficient methods to produce this compound with high enantiomeric purity, as it can significantly reduce costs and improve yields in large-scale applications. The integration of flow chemistry and continuous manufacturing techniques has further amplified its importance in the chemical industry.

Environmental and regulatory considerations also play a role in the compound's popularity. Unlike many traditional reagents, (1S,2R)-2-N-Benzyl-N-(mesitylenesulfonyl)amino-1-phenyl-1-propanol is designed to minimize hazardous byproducts, aligning with the principles of sustainable chemistry. This aspect resonates with global initiatives to reduce the environmental footprint of chemical manufacturing, making it a preferred choice for eco-conscious researchers.

In summary, (1S,2R)-2-N-Benzyl-N-(mesitylenesulfonyl)amino-1-phenyl-1-propanol (CAS No. 187324-64-7) represents a versatile and strategically important compound in contemporary chemistry. Its applications span from pharmaceutical intermediates to catalysis, and its design reflects the evolving priorities of the chemical industry. As research continues to uncover new uses for this molecule, its relevance is expected to grow, solidifying its place in the toolkit of modern chemists.